Cas no 667912-17-6 (1-(2H-1,3-benzodioxol-5-yl)methyl-4-(3-chlorobenzenesulfonyl)piperazine)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(3-chlorobenzenesulfonyl)piperazine
• CAS No: 667912-17-6
• MF: C₁₈H₁₉ClN₂O₄S
• MW: 394.872462511063
• CID: 5418732
• Update Time: 2025-08-03

1-(2H-1,3-benzodioxol-5-yl)methyl-4-(3-chlorobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-ylmethyl)-4-[(3-chlorophenyl)sulfonyl]piperazine
• Piperazine, 1-(1,3-benzodioxol-5-ylmethyl)-4-[(3-chlorophenyl)sulfonyl]-
• 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(3-chlorobenzenesulfonyl)piperazine

• Inchi： 1S/C18H19ClN2O4S/c19-15-2-1-3-16(11-15)26(22,23)21-8-6-20(7-9-21)12-14-4-5-17-18(10-14)25-13-24-17/h1-5,10-11H,6-9,12-13H2
• InChI Key： YMZJVWBQEMUGBD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C3OCOC3=C2)CCN(S(C2=CC=CC(Cl)=C2)(=O)=O)CC1

Additional information on 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(3-chlorobenzenesulfonyl)piperazine

Compound CAS No. 667912-17-6: 1-(2H-1,3-Benzodioxol-5-yl)methyl-4-(3-chlorobenzenesulfonyl)piperazine

The compound with CAS No. 667912-17-6, known as 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(3-chlorobenzenesulfonyl)piperazine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperazine ring system, a benzodioxole moiety, and a chlorobenzenesulfonyl group. The combination of these structural elements contributes to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of piperazine derivatives in drug design due to their ability to form hydrogen bonds and their flexibility in accommodating various functional groups. The benzodioxole group, a derivative of benzene with two oxygen atoms in a cyclic structure, adds aromatic stability and enhances the molecule's electronic properties. Furthermore, the presence of the chlorobenzenesulfonyl group introduces electron-withdrawing effects, which can influence the compound's reactivity and solubility.

Research into this compound has focused on its potential as a building block for more complex molecules. For instance, the benzodioxole moiety has been shown to exhibit antioxidant properties, making it a valuable component in the development of therapeutic agents. Additionally, the chlorobenzenesulfonyl group has been utilized in the synthesis of bioactive compounds, including kinase inhibitors and anti-inflammatory agents.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions. Key steps include the formation of the piperazine ring, the introduction of the benzodioxole group via nucleophilic substitution, and the attachment of the chlorobenzenesulfonyl moiety through sulfonamide coupling reactions. These steps highlight the importance of stereochemistry and regioselectivity in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. For example, density functional theory (DFT) calculations have provided insights into the molecule's frontier molecular orbitals, which are critical for understanding its reactivity in various chemical transformations.

In terms of applications, this compound has shown promise in materials science as well. Its rigid structure and ability to form hydrogen bonds make it a candidate for use in supramolecular chemistry and crystal engineering. Researchers have explored its potential as a component in self-assembled monolayers and porous materials.

Moreover, the compound's unique combination of functional groups makes it an attractive candidate for use in catalysis. The benzodioxole group can act as a directing group in organocatalytic reactions, while the chlorobenzenesulfonyl group can serve as an activating agent for various substrates.

Despite its complexity, this compound is relatively stable under standard conditions. However, it is important to note that its stability can be influenced by factors such as temperature, pH levels, and exposure to light. These considerations are crucial for its storage and handling in laboratory settings.

In conclusion, CAS No. 667912-17-6 represents a versatile molecule with a wide range of potential applications in chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop novel compounds with tailored properties.